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Compound of Interest

Compound Name: Acarbose Dodeca-acetate

Cat. No.: B15352092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of acarbose dodeca-acetate, a derivative

of the alpha-glucosidase inhibitor acarbose. The document details the molecular properties,

synthesis, and the core mechanism of action of the parent compound, acarbose.

Core Quantitative Data
A summary of the key molecular properties of acarbose and its peracetylated derivative,

acarbose dodeca-acetate, is presented below for direct comparison.

Property Acarbose Acarbose Dodeca-acetate

Molecular Formula C25H43NO18 C49H67NO30

Molecular Weight 645.6 g/mol [1][2] 1150.04 g/mol

Appearance - Off-white Solid

Solubility Soluble in water
Soluble in Dichloromethane,

Ethyl Acetate, THF

Storage - Store at -20 °C
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Synthesis of Acarbose Dodeca-acetate:
Experimental Protocol
The synthesis of acarbose dodeca-acetate from acarbose is achieved through a per-O-

acetylation reaction. The following protocol is a standard and effective method for the

acetylation of carbohydrates.

Materials:

Acarbose

Acetic anhydride (Ac₂O)

Dry pyridine

Dry dichloromethane (or dry ethyl acetate)

1 M HCl

Saturated aqueous NaHCO₃

Brine

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Toluene

Methanol (dry)

Thin-layer chromatography (TLC) plates

Silica gel for column chromatography

Procedure:

Dissolve acarbose (1.0 equivalent) in dry pyridine (2–10 mL/mmol) under an inert

atmosphere (e.g., Argon).
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Cool the solution to 0°C in an ice bath.

Slowly add acetic anhydride (1.5–2.0 equivalents per hydroxyl group) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir until the starting material is

completely consumed. The progress of the reaction should be monitored by TLC.[3]

Once the reaction is complete, quench the reaction by the addition of dry methanol.

Remove the solvents by co-evaporation with toluene under reduced pressure.

Dissolve the residue in dichloromethane or ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and

brine.[4]

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure to yield the crude acarbose dodeca-acetate.

If necessary, purify the product by silica gel column chromatography.

Mechanism of Action: Acarbose as an Alpha-
Glucosidase Inhibitor
Acarbose functions as a competitive inhibitor of intestinal alpha-glucosidase enzymes, which

are responsible for the breakdown of complex carbohydrates into absorbable

monosaccharides.[5] By reversibly binding to these enzymes, acarbose delays carbohydrate

digestion and absorption, leading to a reduction in postprandial blood glucose levels.[5]
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Caption: Mechanism of action of acarbose in the small intestine.
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Experimental Workflow: Synthesis and Purification
of Acarbose Dodeca-acetate
The overall process for synthesizing and purifying acarbose dodeca-acetate is outlined in the

workflow diagram below.
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Caption: Workflow for the synthesis of acarbose dodeca-acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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